(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride” is a chemical compound with the CAS number 1564018-37-6 . It has a molecular weight of 191.74 and a molecular formula of C10H22ClN .
Molecular Structure Analysis
The molecular structure of this compound, as indicated by its name, includes a cyclohexane ring, which is a six-membered ring with single bonds. This ring has two methyl groups and an amine group attached to it .Physical And Chemical Properties Analysis
This compound has a molecular weight of 191.74 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the available resources .Scientific Research Applications
Analytical Chemistry and Organic Synthesis
In analytical chemistry and organic synthesis, compounds like "(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride" can serve as intermediates or reagents in the synthesis of complex molecules. For instance, the synthesis and structural properties of novel substituted compounds involving complex cyclohexane derivatives have been explored, highlighting their potential in creating new chemical entities with diverse applications (Issac & Tierney, 1996). These synthetic routes often involve the formation of novel cyclic compounds, which can be crucial for the development of new drugs, materials, or chemical probes.
Environmental Science
In environmental science, similar compounds might be studied for their behavior in environmental systems, such as their degradation products, toxicity, and persistence. For example, the degradation and environmental fate of chemical warfare agents, which can include cyclic amine derivatives, have been assessed to understand their impact on health and the environment (Munro et al., 1999). Such studies are essential for developing strategies to mitigate the environmental and health risks posed by these compounds.
Catalysis and Material Science
Compounds with cyclohexane structures might also find applications in catalysis and material science, where their unique chemical properties can be harnessed for specific reactions or as components of novel materials. The study of catalytic materials, for example, often involves complex organic compounds that can influence the reaction pathways and efficiencies (Abutaleb & Ali, 2021).
properties
IUPAC Name |
(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N.ClH/c1-7(2)9-5-4-8(3)6-10(9)11;/h7-10H,4-6,11H2,1-3H3;1H/t8-,9+,10-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAKVMELMSQHWLY-JYNKJOSWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C(C1)N)C(C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC[C@@H]([C@H](C1)N)C(C)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.